Cas no 1804953-56-7 (3-Cyano-2-hydroxymethyl-5-methylbenzenesulfonyl chloride)

• Product Name: 3-Cyano-2-hydroxymethyl-5-methylbenzenesulfonyl chloride
• CAS No: 1804953-56-7
• MF: C₉H₈ClNO₃S
• MW: 245.682720184326
• CID: 5002561
• Update Time: 2025-10-16

3-Cyano-2-hydroxymethyl-5-methylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-hydroxymethyl-5-methylbenzenesulfonyl chloride

• Inchi： 1S/C9H8ClNO3S/c1-6-2-7(4-11)8(5-12)9(3-6)15(10,13)14/h2-3,12H,5H2,1H3
• InChI Key： BQEPAAPHQBVNOB-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C)C=C(C#N)C=1CO)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 367
• XLogP3: 1.1
• Topological Polar Surface Area: 86.5

Additional information on 3-Cyano-2-hydroxymethyl-5-methylbenzenesulfonyl chloride

Introduction to 3-Cyano-2-hydroxymethyl-5-methylbenzenesulfonyl chloride (CAS No. 1804953-56-7)

The compound 3-Cyano-2-hydroxymethyl-5-methylbenzenesulfonyl chloride (CAS No. 1804953-56-7) is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural features and potential applications. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility as intermediates in the synthesis of various bioactive molecules. The presence of both cyano and hydroxymethyl functional groups, along with a methyl substituent on the aromatic ring, makes this molecule a particularly interesting candidate for further exploration in medicinal chemistry.

From a chemical perspective, the structure of 3-Cyano-2-hydroxymethyl-5-methylbenzenesulfonyl chloride exhibits a unique combination of reactivity that can be exploited for the development of novel therapeutic agents. The sulfonyl chloride moiety is known to be highly reactive towards nucleophiles, facilitating the formation of amides, ureas, and other important pharmacophores. Additionally, the cyano group can participate in various transformations, including reduction to an amine or further functionalization via cross-coupling reactions. The hydroxymethyl group provides an opportunity for etherification or esterification, further expanding the synthetic possibilities.

In recent years, there has been a growing interest in exploring the potential of sulfonyl chlorides as key intermediates in drug discovery. For instance, studies have demonstrated that sulfonyl chlorides derived from aromatic rings can serve as effective tools for constructing complex molecular architectures. The specific substitution pattern in 3-Cyano-2-hydroxymethyl-5-methylbenzenesulfonyl chloride makes it particularly suitable for applications in the synthesis of small molecule inhibitors targeting various biological pathways. This compound has been investigated in the context of developing agents that modulate enzyme activity, which is a common strategy in drug design.

One of the most compelling aspects of 3-Cyano-2-hydroxymethyl-5-methylbenzenesulfonyl chloride is its potential utility in constructing heterocyclic derivatives. Heterocycles are fundamental structural components of numerous pharmacologically active compounds, and incorporating them into drug candidates often enhances biological activity and selectivity. The cyano group in this molecule can be readily converted into an amine, which can then serve as a precursor for forming nitrogen-containing heterocycles such as pyrroles or indoles. These heterocyclic systems are known to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Furthermore, the hydroxymethyl group provides an additional handle for further functionalization. For example, it can be oxidized to form an aldehyde or ketone, or it can undergo etherification with various alcohols to produce more complex derivatives. These transformations are particularly valuable in medicinal chemistry, where the introduction of specific functional groups can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug candidate. The methyl substituent on the aromatic ring also contributes to the overall electronic properties of the molecule, potentially influencing its interaction with biological targets.

The synthesis of 3-Cyano-2-hydroxymethyl-5-methylbenzenesulfonyl chloride itself is a testament to the advances in organic synthesis methodologies. Modern synthetic approaches have enabled chemists to construct complex molecules with high precision and efficiency. The preparation typically involves multi-step reactions starting from commercially available precursors such as toluene derivatives. Key steps include sulfonylation followed by selective functionalization at specific positions on the aromatic ring. These synthetic strategies highlight the importance of well-designed synthetic routes in enabling access to valuable chemical entities like this one.

In terms of applications, 3-Cyano-2-hydroxymethyl-5-methylbenzenesulfonyl chloride has been explored in several areas within pharmaceutical research. One notable area is its use as an intermediate in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various physiological processes and are often targeted by therapeutic agents designed to modulate their activity. By leveraging the reactivity of the sulfonyl chloride group, researchers have been able to generate novel protease inhibitors with improved potency and selectivity.

Another area where this compound has shown promise is in the development of kinase inhibitors. Kinases are another class of enzymes that are frequently implicated in disease pathways and are therefore attractive targets for drug development. The ability to introduce diverse functional groups into 3-Cyano-2-hydroxymethyl-5-methylbenzenesulfonyl chloride allows for fine-tuning its interactions with kinase enzymes, leading to more effective inhibitors with reduced side effects.

Recent studies have also begun to explore the potential applications of this compound in materials science and nanotechnology. The unique structural features of sulfonyl chlorides make them useful for designing functional materials with specific properties. For example, they can be incorporated into polymers or nanoparticles designed for drug delivery applications. The ability to modify their structure allows researchers to tailor these materials for optimal performance in various biomedical contexts.

The future prospects for 3-Cyano-2-hydroxymethyl-5-methylbenzenesulfonyl chloride are bright, given its versatility and potential applications across multiple fields. As research continues to uncover new synthetic strategies and biological targets, this compound is likely to play an increasingly important role in both academic research and industrial development. Its unique combination of structural features makes it a valuable building block for constructing novel molecules with therapeutic potential.